1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene

• IUPAC Name: 1-[2-[2-(4-bromophenoxy)ethoxy]ethoxy]-2-methoxy-4-[(E)-prop-1-enyl]benzene
• InChI: InChI=1S/C20H23BrO4/c1-3-4-16-5-10-19(20(15-16)22-2)25-14-12-23-11-13-24-18-8-6-17(21)7-9-18/h3-10,15H,11-14H2,1-2H3/b4-3+
• InChI Key: NFBQMZFBUWDLTJ-ONEGZZNKSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCOCCOC2=CC=C(C=C2)Br)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCOCCOC2=CC=C(C=C2)Br)OC
• Molecular Formula: C20H23BrO4
• Molecular Weight: 407.3 g/mol

Description

1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene, also known as BPEEB, is a synthetic compound that belongs to the family of phenoxybenzene ethers. It has been widely used in scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer progression. 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to induce apoptosis in cancer cells through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has been shown to exhibit potent anti-inflammatory and anti-cancer activities in vitro and in vivo. It has also been shown to modulate the activity of certain ion channels and receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders. 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and to induce apoptosis in cancer cells through the activation of caspase-3 and -9.

Advantages and Limitations for Lab Experiments

1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has several advantages for use in laboratory experiments, including its potent anti-inflammatory and anti-cancer activities, and its ability to modulate the activity of certain ion channels and receptors in the central nervous system. However, like any experimental compound, 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene also has limitations, including its potential toxicity and lack of specificity for certain targets.

Future Directions

There are several future directions for research on 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene, including further investigation of its mechanism of action, identification of its specific targets, and exploration of its potential therapeutic applications in various fields of medicine. Additionally, the development of more specific and potent analogs of 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene may lead to the discovery of novel therapeutic agents for the treatment of inflammation, cancer, and neurological disorders.
Conclusion:
In conclusion, 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields of research. Its unique chemical structure and potent biological activities make it a promising candidate for the development of novel therapeutic agents. Further research is needed to fully understand its mechanism of action and identify its specific targets, but the potential benefits of 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene in the treatment of inflammation, cancer, and neurological disorders are promising.

Synthesis Methods

1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene can be synthesized through a multistep reaction process involving the reaction of 4-bromophenol with epichlorohydrin, followed by the reaction of the resulting product with sodium methoxide and allyl bromide. The final product is obtained through the reaction of the intermediate product with 2-(2-methoxyethoxy)ethanol.

Scientific Research Applications

1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has been extensively studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities in vitro and in vivo. 1-{2-[2-(4-bromophenoxy)ethoxy]ethoxy}-2-methoxy-4-(1-propen-1-yl)benzene has also been shown to modulate the activity of certain ion channels and receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders.